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Compound of Interest

Compound Name: AP1867-2-(carboxymethoxy)

Cat. No.: B1436425 Get Quote

Technical Support Center: AP1867-2-
(carboxymethoxy)
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of AP1867-2-
(carboxymethoxy). Below you will find frequently asked questions and a troubleshooting guide

to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for AP1867-2-(carboxymethoxy) powder?

A1: AP1867-2-(carboxymethoxy) as a powder should be stored at -20°C for long-term

stability, with some suppliers indicating it can be stored for up to 3 years under these

conditions.[1] It is also recommended to protect it from light.[2][3][4]

Q2: How should I store AP1867-2-(carboxymethoxy) once it is dissolved in a solvent?

A2: Stock solutions of AP1867-2-(carboxymethoxy) should be stored at -80°C.[1][3][5] Under

these conditions, the solution is generally stable for up to 6 months.[3][5] For shorter-term

storage, up to one month, -20°C is acceptable.[3][5] Always protect solutions from light.[3][4]

Q3: Can I store stock solutions at 4°C?
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A3: While one supplier suggests that the powder can be stored at 4°C, this is not the

consensus for long-term stability.[3][4] For stock solutions, storage at 4°C is not recommended

as it may lead to degradation. For optimal stability, aliquoting and storing at -80°C is the best

practice.[1][3][5]

Q4: How should I handle the shipping and initial receipt of AP1867-2-(carboxymethoxy)?

A4: The compound may be shipped at ambient temperature or with blue ice.[1] Upon receipt, it

is crucial to transfer the product to the recommended storage conditions (-20°C for powder) as

soon as possible.

Q5: What solvents are recommended for dissolving AP1867-2-(carboxymethoxy)?

A5: AP1867-2-(carboxymethoxy) is soluble in DMSO up to 100 mg/mL (144.14 mM).[3]

Ultrasonic assistance may be needed for complete dissolution.[3] For in vivo experiments,

specific formulations involving DMSO, PEG300, Tween-80, and saline or corn oil are

suggested.[3]

Storage and Stability Data Summary
Form

Storage
Temperature

Duration
Light
Sensitivity

Citations

Powder -20°C Up to 3 years Protect from light [1][2]

Powder <-15°C Not specified Protect from light [2]

Powder 4°C Not specified Protect from light [3][4]

In Solvent -80°C Up to 6 months Protect from light [3][5]

In Solvent -20°C Up to 1 month Protect from light [3][5]

Troubleshooting Guide
This guide addresses potential issues related to the stability and handling of AP1867-2-
(carboxymethoxy).

Problem: I am observing lower than expected activity or inconsistent results in my experiments.
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This could be due to the degradation of AP1867-2-(carboxymethoxy). Follow the workflow

below to troubleshoot the issue.

Inconsistent Experimental Results

Check Storage Conditions of Stock Solution

Was it stored at -80°C and protected from light?

Prepare fresh stock solution from powder

No

Review Handling Procedures

YesCheck Storage of Powder

Was the powder stored at -20°C and protected from light?

Order new vial of compound

No Yes

Are you using freshly prepared working solutions for in vivo studies?

Prepare working solutions fresh daily

No

Consider other experimental variables

Yes
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Troubleshooting workflow for inconsistent results.

Problem: The compound has precipitated out of my stock solution.

Possible Cause: The solubility limit may have been exceeded, or the solution was not

prepared correctly.

Solution: Gently warm the solution and use sonication to aid in redissolving the compound.

When preparing stock solutions in DMSO, ensure the solvent is anhydrous, as absorbed

moisture can affect solubility.[4] For in vivo formulations, add each solvent sequentially as

recommended in the datasheet and ensure a clear solution is obtained.[3]

Problem: I am unsure about the stability of my working solutions for cell-based assays.

Best Practice: While stock solutions are stable for extended periods when stored correctly, it

is recommended to prepare fresh working dilutions from the stock solution for each

experiment. This minimizes the risk of degradation due to repeated freeze-thaw cycles or

prolonged exposure to less optimal conditions (e.g., room temperature on the benchtop). For

in vivo experiments, it is strongly advised to prepare the formulation freshly on the day of

use.[5]

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out the desired amount of AP1867-2-(carboxymethoxy) powder

(Molecular Weight: 693.78 g/mol ) in a sterile microcentrifuge tube. For example, to prepare

1 mL of a 10 mM solution, you would need 6.94 mg.

Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to the powder.

For the example above, add 1 mL of DMSO.

Dissolution: Vortex the solution thoroughly. If necessary, use an ultrasonic bath to ensure the

compound is completely dissolved.[3]
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials. Store the aliquots at -80°C, protected from light.[3][5]

Protocol for Preparation of an in vivo Formulation

This protocol is based on a formulation intended to yield a clear solution.[3]

Initial Dissolution: Dissolve AP1867-2-(carboxymethoxy) in DMSO to achieve 10% of the

final volume.

Addition of PEG300: Add PEG300 to the solution to bring the total volume to 50% (i.e., add

40% of the final volume as PEG300). Mix thoroughly.

Addition of Tween-80: Add Tween-80 to the solution to bring the total volume to 55% (i.e.,

add 5% of the final volume as Tween-80). Mix until the solution is homogeneous.

Final Dilution with Saline: Add saline to reach the final desired volume (i.e., add 45% of the

final volume as saline). Ensure the final solution is clear.

Usage: It is recommended to prepare this formulation fresh on the day of the experiment.[5]

The logical relationship for preparing the in vivo formulation is illustrated below.

AP1867-2-(carboxymethoxy) Powder Add 10% DMSO Add 40% PEG300 Add 5% Tween-80 Add 45% Saline Final In Vivo Formulation (Clear Solution)

Click to download full resolution via product page

Workflow for preparing an in vivo formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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